Cas no 31695-58-6 (Phosphinothioic amide,N,N'-1,5-pentanediylbis[P,P-bis(1-aziridinyl)- (9CI))

• Product Name: Phosphinothioic amide,N,N'-1,5-pentanediylbis[P,P-bis(1-aziridinyl)- (9CI)
• CAS No: 31695-58-6
• MF: C₁₃H₂₈N₆P₂S₂
• MW: 394.479140281677
• CID: 315439
• PubChem ID: 273054
• Update Time: 2025-04-19

Phosphinothioic amide,N,N'-1,5-pentanediylbis[P,P-bis(1-aziridinyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• N,N'-bis[bis(aziridin-1-yl)phosphinothioyl]pentane-1,5-diamine
• A808163
• AC1L6SN0
• AR-1K2756
• N,N'-bis[bis(1-aziridinyl)phosphinothioyl]pentane-1,5-diamine
• n,n'-pentane-1,5-diylbis[p,p-bis(aziridin-1-yl)(phosphinothioic amide)]
• NSC117900
• NSC-117900
• DTXSID10297767
• 31695-58-6
• Phosphinothioic amide,N,N'-1,5-pentanediylbis[P,P-bis(1-aziridinyl)- (9CI)

• Inchi： 1S/C13H28N6P2S2/c22-20(16-6-7-16,17-8-9-17)14-4-2-1-3-5-15-21(23,18-10-11-18)19-12-13-19/h1-13H2,(H,14,22)(H,15,23)
• InChI Key： JVWLNMSZTNVNQF-UHFFFAOYSA-N
• SMILES： S=P(NCCCCCNP(N1CC1)(N1CC1)=S)(N1CC1)N1CC1

Computed Properties

• Exact Mass: 394.12921126g/mol
• Monoisotopic Mass: 394.12921126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 12
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 100Ų